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Compound of Interest

Compound Name: Bifonazole

Cat. No.: B1667052 Get Quote

Introduction

Bifonazole is an imidazole antifungal agent with a broad spectrum of activity used in the

topical treatment of various skin and nail infections.[1] Accurate and precise analytical methods

are crucial for the quantitative determination of Bifonazole in bulk drug substances and

pharmaceutical formulations to ensure quality control and therapeutic efficacy. This document

provides detailed application notes and protocols for the determination of Bifonazole using a

simple, cost-effective, and reliable UV-spectrophotometric method. The protocols are based on

established and validated methods, making them suitable for implementation in research and

quality control laboratories.[1][2]

Principle of the Method

The method is based on the principle that Bifonazole exhibits strong absorbance in the

ultraviolet (UV) region of the electromagnetic spectrum.[2] The wavelength of maximum

absorbance (λmax) is dependent on the solvent used. By measuring the absorbance of a

solution of Bifonazole at its λmax, the concentration can be determined using the Beer-

Lambert law, which states that the absorbance of a solution is directly proportional to the

concentration of the analyte and the path length of the light beam through the solution.

Quantitative Data Summary
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The following table summarizes the key quantitative parameters for the UV-spectrophotometric

determination of Bifonazole using different solvent systems as reported in the literature.

Parameter Method 1 Method 2 Method 3

Solvent
0.1 M Hydrochloric

Acid

Ethanol:Water (9:1

v/v)
Methanol

λmax (nm) 255 - 256[1][3] 254[2] 256.2[4]

Linearity Range

(µg/mL)

6 - 10 (as 0.0006-

0.001%)[1][3]
6 - 10[2] Not explicitly stated

Correlation Coefficient

(r²)
0.999[1][3] 0.995[2] Not explicitly stated

Limit of Detection

(LOD) (µg/mL)
1.50[1][3] 1.098[2] Not explicitly stated

Limit of Quantification

(LOQ) (µg/mL)
4.54[1][3] 3.328[2] Not explicitly stated

Experimental Protocols
This section provides detailed methodologies for the preparation of solutions and the analytical

procedure for the determination of Bifonazole.

Method 1: Using 0.1 M Hydrochloric Acid
This method is suitable for the analysis of Bifonazole in bulk drug and cream formulations.[1]

1. Materials and Reagents:

Bifonazole reference standard

Hydrochloric acid (HCl), concentrated

Distilled or deionized water

Volumetric flasks (10 mL, 25 mL, 100 mL)
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Pipettes

UV-Visible Spectrophotometer with 1 cm quartz cuvettes

2. Preparation of 0.1 M HCl Solution:

Carefully add 8.3 mL of concentrated HCl to approximately 500 mL of distilled water in a

1000 mL volumetric flask.

Dilute to the mark with distilled water and mix well.

3. Preparation of Standard Stock Solution (e.g., 100 µg/mL):

Accurately weigh 10 mg of Bifonazole reference standard and transfer it to a 100 mL

volumetric flask.

Dissolve and dilute to the mark with 0.1 M HCl. This is the standard stock solution.

4. Preparation of Working Standard Solutions:

From the standard stock solution, prepare a series of working standard solutions by

appropriate dilutions with 0.1 M HCl to cover the desired concentration range (e.g., 6, 8, 10

µg/mL).[1]

5. Preparation of Sample Solution (from Cream Formulation):

Accurately weigh an amount of cream equivalent to 10 mg of Bifonazole and transfer it to a

100 mL volumetric flask.[1]

Add about 70 mL of 0.1 M HCl and sonicate for 15 minutes to dissolve the drug.

Make up the volume to 100 mL with 0.1 M HCl.

Filter the solution through a suitable filter paper.

Dilute the filtrate with 0.1 M HCl to obtain a final concentration within the linearity range.

6. Spectrophotometric Measurement:
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Set the UV-Visible spectrophotometer to scan the wavelength range of 200-400 nm.

Use 0.1 M HCl as a blank.

Record the UV spectrum of one of the working standard solutions to determine the λmax,

which should be around 255-256 nm.[1]

Set the spectrophotometer to measure the absorbance at the determined λmax.

Measure the absorbance of all working standard solutions and the sample solution.

7. Data Analysis:

Construct a calibration curve by plotting the absorbance of the working standard solutions

against their corresponding concentrations.

Determine the concentration of Bifonazole in the sample solution from the calibration curve

using the linear regression equation.

Calculate the amount of Bifonazole in the original formulation.

Method 2: Using Ethanol:Water (9:1 v/v)
This method is suitable for the determination of Bifonazole in bulk.[2]

1. Materials and Reagents:

Bifonazole reference standard

Ethanol (95%)

Distilled or deionized water

Volumetric flasks (10 mL, 100 mL)

Pipettes

UV-Visible Spectrophotometer with 1 cm quartz cuvettes
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2. Preparation of Ethanol:Water (9:1 v/v) Solvent:

Mix 90 mL of ethanol with 10 mL of distilled water.

3. Preparation of Standard Stock Solution (e.g., 100 µg/mL):

Accurately weigh 10 mg of Bifonazole reference standard and transfer it to a 100 mL

volumetric flask.

Dissolve and dilute to the mark with the ethanol:water (9:1) solvent.

4. Preparation of Working Standard Solutions:

Prepare a series of working standard solutions (e.g., 6, 7, 8, 9, 10 µg/mL) by diluting the

standard stock solution with the ethanol:water (9:1) solvent.[2]

5. Spectrophotometric Measurement:

Scan the wavelength range from 200-400 nm using the ethanol:water (9:1) solvent as a

blank.

Determine the λmax of Bifonazole, which should be approximately 254 nm.[2]

Measure the absorbance of the working standard solutions and the sample solution at 254

nm.

6. Data Analysis:

Follow the same procedure as described in Method 1 to construct a calibration curve and

determine the concentration of Bifonazole.

Visualization of Experimental Workflow
The following diagram illustrates the general experimental workflow for the UV-

spectrophotometric determination of Bifonazole.
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Caption: Workflow for Bifonazole UV-Spectrophotometric Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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